Cas no 646996-68-1 (Cyclohexanecarboxylic acid, 2-carboxy-15-hydroxynonadecyl ester)

• Product Name: Cyclohexanecarboxylic acid, 2-carboxy-15-hydroxynonadecyl ester
• CAS No: 646996-68-1
• MF: C₂₇H₅₀O₅
• MW: 454.682909488678
• CID: 419052
• PubChem ID: 71379132
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 2-carboxy-15-hydroxynonadecyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-carboxy-15-hydroxynonadecyl ester
• 2-(cyclohexanecarbonyloxymethyl)-15-hydroxynonadecanoic acid
• DTXSID90801720
• 646996-68-1
• 2-{[(Cyclohexanecarbonyl)oxy]methyl}-15-hydroxynonadecanoic acid

• Inchi： 1S/C27H50O5/c1-2-3-20-25(28)21-16-11-9-7-5-4-6-8-10-13-19-24(26(29)30)22-32-27(31)23-17-14-12-15-18-23/h23-25,28H,2-22H2,1H3,(H,29,30)
• InChI Key： ATUSRFMSLJRWEK-UHFFFAOYSA-N
• SMILES： O(CC(C(=O)O)CCCCCCCCCCCCC(CCCC)O)C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 454.366
• Monoisotopic Mass: 454.36582469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 21
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83